Cas no 2758002-42-3 (2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine hydrochloride)

2,4-Dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine hydrochloride is a substituted imidazole derivative with potential applications in pharmaceutical and chemical research. Its structural features, including the dimethyl and isopropyl substituents, contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The hydrochloride salt form enhances solubility and handling properties, facilitating its use in various reaction conditions. This compound may serve as a precursor in the development of biologically active molecules, particularly in medicinal chemistry. Its well-defined molecular structure allows for precise modifications, supporting its utility in targeted synthesis. The product is characterized by high purity and consistent quality, ensuring reliable performance in research applications.
2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine hydrochloride structure
2758002-42-3 structure
Product Name:2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine hydrochloride
CAS No:2758002-42-3
MF:C8H16ClN3
MW:189.685740470886
CID:5791618
PubChem ID:165997649
Update Time:2025-06-14

2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2758002-42-3
    • EN300-37341492
    • Z5122359319
    • 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine hydrochloride
    • Inchi: 1S/C8H15N3.ClH/c1-5(2)11-7(4)10-6(3)8(11)9;/h5H,9H2,1-4H3;1H
    • InChI Key: SQRDSSPVHTUYQJ-UHFFFAOYSA-N
    • SMILES: Cl.N1(C(C)=NC(C)=C1N)C(C)C

Computed Properties

  • Exact Mass: 189.1032752g/mol
  • Monoisotopic Mass: 189.1032752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

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Additional information on 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine hydrochloride

Comprehensive Overview of 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine hydrochloride (CAS No. 2758002-42-3)

The compound 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine hydrochloride (CAS No. 2758002-42-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique imidazole core structure, combined with the amine hydrochloride functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for imidazole derivatives has surged, driven by their role in developing antifungal, antibacterial, and anti-inflammatory agents. The 2,4-dimethyl substitution pattern in this compound enhances its stability and bioavailability, making it a promising candidate for further study. Additionally, the propan-2-yl (isopropyl) group contributes to its lipophilicity, which is crucial for membrane permeability in drug design.

From an industrial perspective, CAS No. 2758002-42-3 is often explored for its potential in crop protection formulations. The amine hydrochloride moiety can interact with plant pathogens, offering a pathway for novel pesticide development. This aligns with the growing focus on sustainable agriculture and the need for eco-friendly alternatives to traditional chemicals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound. Its purity and stability under various conditions are critical for reproducibility in research. The scientific community is also investigating its structure-activity relationship (SAR) to optimize its efficacy in target applications.

For researchers seeking high-purity chemical intermediates, 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine hydrochloride stands out due to its synthetic flexibility. Its compatibility with cross-coupling reactions and other modern synthetic methods further broadens its utility. As the pharmaceutical industry shifts toward personalized medicine, such tailored intermediates are gaining traction.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing scrutiny on green chemistry principles, manufacturers are exploring safer synthesis routes for imidazole-based compounds. The hydrochloride salt form of this molecule offers advantages in handling and storage, reducing risks associated with volatile amines.

In summary, 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine hydrochloride (CAS No. 2758002-42-3) represents a compelling area of study for chemists and biologists alike. Its multifaceted applications—from drug development to agrochemical innovation—highlight its relevance in contemporary scientific research. As interest in small-molecule therapeutics grows, this compound is poised to play a pivotal role in advancing cutting-edge solutions.

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